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Compound of Interest

Compound Name: 2,2-Difluoropropane-1,3-diol

Cat. No.: B1295105

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,2-Difluoropropane-1,3-diol
(CAS No. 428-63-7), a fluorinated building block with significant potential in pharmaceutical and
materials science research. The document outlines its commercial availability, key chemical
and physical properties, a detailed synthesis protocol, and its applications in drug development.

Commercial Suppliers

2,2-Difluoropropane-1,3-diol is readily available from a variety of commercial chemical
suppliers. The following table summarizes a selection of these suppliers. For procurement, it is
recommended to visit the suppliers' websites for the most current information on availability,
pricing, and purity.
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) Website/Contact
Supplier Name . Notes
Information
) ) Offers various purities and
Sigma-Aldrich (Merck) --INVALID-LINK-- N
quantities.[1][2]
_ Lists multiple suppliers and
ChemicalBook --INVALID-LINK-- )
contact details.[3]
Manchester Organics --INVALID-LINK-- Indicates stock availability.[4]
) Lists the compound under
Anichem --INVALID-LINK--
product code GS2401.[5]
o Provides product details and
CymitQuimica --INVALID-LINK--
synonyms.[6]
Ambeed, Inc. Distributed via Sigma-Aldrich A supplier of this chemical.[1]
Synthonix Corporation Distributed via Sigma-Aldrich A supplier of this chemical.[2]
Changzhou Idea-Works Contact information provided
_ --INVALID-LINK-- _
Medical Technology Co., Ltd. by ChemicalBook.[3]
Contact information provided
SHANG FLUORO --INVALID-LINK-- ,
by ChemicalBook.[3]
] ) o Contact information provided
Aikon International Limited --INVALID-LINK-- )
by ChemicalBook.[3]
) Contact information provided
BTC Pharmaceutical CO. Ltd. --INVALID-LINK-- )
by ChemicalBook.[3]
Shanghai Diluo Technology Contact information provided
--INVALID-LINK--

Co., LTD

by ChemicalBook.[3]

Shanghai Macklin Biochemical
Co., Ltd.

Listed on ChemBK

A supplier of this chemical.[7]

Shanghai Amole
Biotechnology Co., Ltd.

Listed on ChemBK

A supplier of this chemical.[7]

Physicochemical Properties
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The following table summarizes the key physical and chemical properties of 2,2-

Difluoropropane-1,3-diol. These properties are crucial for its application in chemical synthesis

and formulation.

Property Value Source(s)
CAS Number 428-63-7 (L2134 78Il Lo[1 1]
Molecular Formula C3HeF20:2 [61181[11]
Molecular Weight 112.08 g/mol [1][8]111]
IUPAC Name 2,2-difluoropropane-1,3-diol [11]
Synonyms 2,2-difluoro-1,3-propanediol [1][6]
) White to yellow solid, semi-
Physical Form ] o [1112]
solid, lump, or liquid
Melting Point 52.53 °C (Predicted) [7]
- _ 250.9 + 35.0 °C at 760 mmHg
Boiling Point ) [71[10]
(Predicted)
Density 1.334 + 0.06 g/cm? (Predicted) [71[10]
Purity 95% - 98% [1][2]

Storage Temperature

2-8°C, Refrigerator, Sealed in
dry

[1]2]

Synthesis Protocol

A common laboratory-scale synthesis of 2,2-Difluoropropane-1,3-diol involves the reduction

of diethyl 2,2-difluoromalonate.[8] The following is a detailed experimental protocol adapted

from available literature.

Reaction Scheme:

Caption: Synthesis workflow for 2,2-Difluoropropane-1,3-diol.
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Applications in Drug Development and Organic
Synthesis

2,2-Difluoropropane-1,3-diol serves as a valuable intermediate in organic synthesis,
particularly in the pharmaceutical industry. [3][7][10]The introduction of a difluoromethylene
group can significantly modulate the physicochemical and pharmacological properties of a
molecule.

» Metabolic Stability: The fluorine atoms can block sites of metabolic oxidation, thereby
increasing the in vivo half-life of a drug candidate. [10]* Lipophilicity and Bioavailability:
Fluorine substitution can alter the lipophilicity of a molecule, which can in turn influence its
absorption, distribution, metabolism, and excretion (ADME) profile, potentially improving
bioavailability. [6][10]* Conformational Control: The gem-difluoro group can impose
conformational constraints on a molecule, which can lead to enhanced binding affinity and
selectivity for its biological target.

 Building Block: It is used in the stereoselective synthesis of both symmetrical and
unsymmetrical anti-2,2-difluoropropane-1,3-diols. [9] The use of fluorinated building blocks
like 2,2-Difluoropropane-1,3-diol is a key strategy in modern medicinal chemistry for the
design of novel therapeutics with improved efficacy and safety profiles.

Logical Relationship in Drug Design

The following diagram illustrates the logical relationship of how 2,2-Difluoropropane-1,3-diol
is utilized as a building block in drug design to enhance molecular properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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